Cas no 151093-43-5 (Benzoyl bromide,4-cyano-)
Benzoyl bromide,4-cyano- structure
Product Name:Benzoyl bromide,4-cyano-
CAS No:151093-43-5
MF:C8H4BrNO
MW:210.027461051941
CID:99685
PubChem ID:22321969
Update Time:2025-04-18
Benzoyl bromide,4-cyano- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl bromide,4-cyano-
- 4-cyanobenzoyl bromide
- Benzoyl bromide, 4-cyano- (9CI)
- SCHEMBL3988903
- 4-CYANO-BENZOYL BROMIDE
- 151093-43-5
- DTXSID80624748
-
- Inchi: 1S/C8H4BrNO/c9-8(11)7-3-1-6(5-10)2-4-7/h1-4H
- InChI Key: USTZLKAYDPJHOZ-UHFFFAOYSA-N
- SMILES: BrC(C1C=CC(C#N)=CC=1)=O
Computed Properties
- Exact Mass: 208.94762
- Monoisotopic Mass: 208.94763g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- PSA: 40.86
Benzoyl bromide,4-cyano- Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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